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Compound of Interest

Compound Name: 251293-28-4
CAS No.: 251293-28-4
Cat. No.: B612500
Get Quote
. J

(1R,2S)-1-Amino-2-vinylcyclopropanecarboxylic acid ethyl ester p-toluenesulfonate[1][2][3]

Executive Summary & Chemical Profile

CAS 251293-28-4 is a high-value, complex pharmaceutical intermediate, commonly referred to
as the Vinyl-ACCA ethyl ester tosylate salt.[1][2][3] It is a critical building block in the synthesis
of macrocyclic HCV protease inhibitors (e.g., Danoprevir).

Effective disposal is not merely about regulatory compliance; it is about molecular destruction.
The molecule contains a strained vinylcyclopropane ring and a p-toluenesulfonate (tosylate)
counterion.[1] Improper disposal can lead to environmental persistence or uncontrolled ring-
opening reactions.[1]
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Parameter Detail

(1R,2S)-1-Amino-2-
Chemical Name vinylcyclopropanecarboxylic acid ethyl
ester p-toluenesulfonate

CAS Number 251293-28-4

Molecular Formula CsH13NO2[1][2][3][4] - C7HsO3S (Salt Form)

Vinylcyclopropane (Strained Ring), Primary

Key Functional Groups i
Amine (Salt), Ethyl Ester, Tosylate

| Physical State | White to off-white crystalline solid |[1][2][3]

Hazard Assessment & Disposal Logic (The "Why")

Expertise & Experience Note: As scientists, we must understand the mechanism of hazard to
mitigate it.

o The Tosylate Factor (Genotoxicity Risk): While the tosylate here is likely a counterion, the
precursor ethyl p-toluenesulfonate is a known alkylating agent and potential genotoxic
impurity (GTI). Disposal protocols must assume the presence of trace alkylating agents.
Incineration is the only method validated to destroy these potential GTls.[3]

e Ring Strain Energy: The vinylcyclopropane moiety possesses significant ring strain (~27
kcal/mol). Exposure to strong acids or Lewis acids in an uncontrolled waste stream can
trigger rapid ring-opening polymerization or rearrangement, generating heat.[1]

» Ecological Impact: The tosylate moiety is mobile in soil and water. The nitrogen content
requires proper denitrification during waste treatment to prevent ammonia release.

Standardized Disposal Protocol

Core Directive: Do not sewer.[5] Do not landfill.[5] High-temperature incineration is the
mandatory standard.[1]

A. Solid Waste (Pure Substance or Spill Debris)
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Applicability: Expired lots, contaminated PPE, spill cleanup materials.
e Segregation: Isolate from oxidizers (e.g., permanganates, peroxides) and strong bases.

o Containment: Place solid waste in a clear polyethylene bag (primary). Seal with tape. Place
the primary bag inside a yellow or black hazardous waste bag (secondary) compliant with
UN transport standards.

e Labeling: Label as "Hazardous Waste - Solid - Toxic/lIrritant." Explicitly list "Contains Sulfur
and Nitrogen" to alert the incineration facility of scrubber requirements.

» Destruction: Ship to a TSDF (Treatment, Storage, and Disposal Facility) approved for Rotary
Kiln Incineration.

o Target Temp: >1000°C (Ensures complete mineralization of the cyclopropane ring).

B. Liquid Waste (Mother Liquors/Solvated Forms)

Applicability: Reaction mixtures, HPLC waste, dissolved samples.

o Compatibility Check: Ensure the solvent stream is compatible. Avoid mixing with aqueous
basic waste, which could liberate the free amine and potentially cause precipitation or
emulsion formation.

e pH Adjustment: Maintain pH < 7. If the solution becomes basic, the free amine form of Vinyl-
ACCA is generated, which is an oil and may separate from aqueous layers, complicating
incineration injection.[2][3] Keep it as the protonated tosylate salt in solution.

o Container: High-density polyethylene (HDPE) or glass carboys.

» Destruction: Fuel blending followed by incineration.

Decision Matrix & Workflow (Visualization)

The following diagram outlines the logical flow for categorizing and treating waste streams
associated with CAS 251293-28-4.[1]
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Figure 1: Operational decision tree for the segregation and disposal of Vinyl-ACCA Tosylate.
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Emergency Contingencies (Spill Management)

In the event of a spill in the laboratory:

Evacuate & PPE: Evacuate the immediate area. Don nitrile gloves (double gloving
recommended), lab coat, and safety goggles. If dust is present, use an N95 or P100
respirator.

Dry Spill: Do not sweep dry dust (risk of aerosolization). Cover with a damp absorbent pad or
use a HEPA-filtered vacuum dedicated to hazardous chemicals.[1]

Wet Spill: Absorb with an inert material (Vermiculite or Diatomaceous Earth). Do NOT use
sawdust (combustible interaction with potential nitrate/tosylate residues).

Decontamination: Clean the surface with a mild detergent solution. Do not use bleach
(hypochlorite) immediately, as it may react with the amine to form chloramines.

Regulatory Compliance (RCRA)[1][3]

Waste Code: While CAS 251293-28-4 is not explicitly P-listed or U-listed by the EPA, it
should be characterized as D001 (Ignitable) if in flammable solvent or DO03 (Reactive) if the
specific synthesis stage renders it unstable.[1][2][3]

Recommendation: Due to the "Presumption of Hazard" in pharmaceutical R&D, manage as
Hazardous Waste regardless of specific listing status.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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